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Compound of Interest

Compound Name: 1-Bromo-4-phenylbutan-2-one

Cat. No.: B050428

An In-Depth Technical Guide to the Safe Handling of 1-Bromo-4-phenylbutan-2-one for
Research and Development Professionals

Introduction

1-Bromo-4-phenylbutan-2-one (CAS No: 31984-10-8) is a key a-bromoketone intermediate
widely utilized in the synthesis of complex organic molecules, including active pharmaceutical
ingredients such as Bimatoprost and Latanoprost.[1] Its value lies in the strategic placement of
a bromine atom alpha to a carbonyl group, a functional arrangement that activates the
molecule for a variety of subsequent nucleophilic substitution and elimination reactions.[2]

However, the very reactivity that makes this compound a valuable synthetic building block also
renders it hazardous. As with many a-haloketones, it possesses irritant and toxic properties
that demand rigorous safety protocols and handling procedures. This technical guide serves as
a comprehensive resource for researchers, scientists, and drug development professionals,
providing in-depth information on the safe handling, storage, and emergency management of
1-Bromo-4-phenylbutan-2-one. The causality behind each procedural step is explained to
foster a culture of safety built on scientific understanding.

Chemical and Physical Profile

Understanding the fundamental properties of a chemical is the first step in a robust safety
assessment. The presence of the a-bromo ketone moiety is the primary determinant of this
compound's chemical reactivity and toxicological profile.
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Property Value Source(s)
CAS Number 31984-10-8 [31[4]
Molecular Formula C10H11Bro [3114]
Molecular Weight 227.10 g/mol [3]
Appearance Solid / Off-white solid [5]

Boiling Point 290.1 + 15.0 °C at 760 mmHg

Flash Point 70.6 7.7 °C [4]

Density 1.4 +0.1 g/cm3 [4]

IUPAC Name 1-bromo-4-phenylbutan-2-one [3][6]

Hazard Identification and Risk Assessment

1-Bromo-4-phenylbutan-2-one is classified with multiple health hazards. A thorough

understanding of these risks is critical for implementing appropriate safety measures. The

compound's hazards are formally defined by the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

GHS Hazard Class

Hazard Statement

GHS Pictogram

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage

Acute Toxicity, Inhalation

(Category 4)

H332: Harmful if inhaled

STOT - Single Exposure
(Category 3)

H335: May cause respiratory

irritation
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» Serious Eye Damage: This is the most severe hazard. a-haloketones are often lachrymatory
and can cause irreversible damage to the cornea. The "Danger" signal word is primarily
associated with this endpoint.[3]

o Skin and Respiratory Irritation: The compound can cause significant irritation upon contact
with the skin and mucous membranes of the respiratory tract.[3][6]

o Acute Toxicity: Ingestion and inhalation are significant routes of exposure that can lead to
systemic toxicity.[3][6]

Logical Workflow: Hazard Recognition and Mitigation

A systematic approach is essential for managing the risks associated with this compound. The
following workflow illustrates the logical steps from initial identification to the implementation of
control measures.

Click to download full resolution via product page

Caption: Hazard Recognition and Mitigation Workflow.

Exposure Control and Personal Protective
Equipment (PPE)

To mitigate the identified hazards, a multi-layered approach combining engineering controls
and appropriate PPE is mandatory.

Engineering Controls

e Primary Control: All handling of 1-Bromo-4-phenylbutan-2-one, including weighing,
transfers, and preparation of solutions, must be conducted in a certified chemical fume hood
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to minimize inhalation exposure.[7][8] The ventilation system should be regularly inspected to
ensure it is functioning to specification.

o Safety Equipment: An emergency eyewash station and safety shower must be immediately
accessible in the laboratory where the compound is handled.[9]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed. The following table provides minimum requirements.
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Body Part

Required PPE

Specifications and
Rationale

Eyes/Face

Chemical Splash Goggles and
a Face Shield

Due to the classification as
causing "serious eye damage”
(H318), standard safety
glasses are insufficient.[3][7]
Goggles provide a seal against
vapors and splashes, while the
face shield offers a secondary

barrier for the entire face.[10]

Hands

Chemical-Impermeable Gloves

Nitrile or butyl rubber gloves
are recommended.[7][11]
Always inspect gloves for tears
or degradation before use.
Contaminated gloves can be a
dangerous source of exposure
and should be replaced

regularly.[9]

Body

Flame-Resistant Lab Coat /

Protective Clothing

A lab coat protects against skin
contact from minor spills.[7]
For larger quantities or tasks
with a higher splash risk, a
chemical-resistant apron worn
over the lab coat is advised.
[10]

Respiratory

Respirator (if required)

A respirator is generally not
required if all work is
performed within a functioning
fume hood. However, for spill
cleanup outside of a hood or in
poorly ventilated areas, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[7][12]
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Perforated shoes or sandals

are prohibited. Footwear must
Feet Closed-toe Shoes )

cover the entire foot to protect

against spills.[9][11]

Logical Workflow: PPE Selection Protocol

The level of PPE can be tiered based on the specific task and associated risk.

Task: Handle 1-Bromo-4-phenylbutan-2-one

Weighing Solid (<10g)?
—— 2 T T S

No
(e.g., Solution Prep, >109)

A /EnhancevaPE Level\

Yes

(" Base PFV’E Level

Goggles + Lab Coat Base PPE
+ Nitrile Gloves + Face Shield

+ Closed-toe Shoes + Chemical Apron
. AN J

Click to download full resolution via product page

Caption: PPE Selection Protocol based on task.

Standard Operating Procedures for Safe Handling

Adherence to a strict, step-by-step protocol is the most effective way to ensure safety during
routine handling.

Experimental Protocol: Weighing and Preparing a
Solution
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Preparation and Engineering Controls:

o

Designate a workspace within a certified chemical fume hood.

[¢]

Ensure the work area is clean and free of incompatible materials (e.g., strong bases,
oxidizing agents).[12]

[¢]

Remove all potential ignition sources from the immediate vicinity.[7][8]

[¢]

Assemble all necessary equipment (spatula, weigh boat, beaker, solvent, magnetic stir
bar) inside the fume hood. Use non-sparking tools where applicable.[7][13]

Donning PPE:

o Don all required PPE as specified in the Enhanced PPE Level (Section 3), including
double-gloving if preferred.

Chemical Handling (Solid Transfer):
o Carefully open the reagent container. Avoid generating dust.

o Using a clean spatula, transfer the desired amount of solid 1-Bromo-4-phenylbutan-2-
one to a tared weigh boat on a balance located within the fume hood.

o Promptly and securely close the main reagent container.

Chemical Handling (Solution Preparation):

o Carefully add the weighed solid to the beaker containing the desired solvent.

o Rinse the weigh boat with a small amount of solvent to ensure a complete transfer.
o Begin stirring the solution.

Storage:

o The primary reagent bottle should be stored in a cool, dry, and well-ventilated place,
preferably in a refrigerator designated for chemicals at 2-8°C under an inert atmosphere.
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[6][14]

o Clearly label any prepared solutions with the chemical name, concentration, date, and
appropriate hazard warnings.

o Decontamination and Doffing PPE:

[¢]

Wipe down the work surface in the fume hood.

Dispose of all contaminated disposable materials (gloves, weigh boats) in a designated

[¢]

hazardous waste container.[8]

Remove PPE in the correct order to avoid cross-contamination.

[¢]

Wash hands and any exposed skin thoroughly with soap and water after handling.[7][8]

[e]

Emergency Procedures

Preparedness is key to managing unexpected events such as spills or exposures.

Spill Response (Small Laboratory Spill < 5g)

o Evacuate & Alert: Immediately alert personnel in the vicinity. Evacuate the immediate area if
necessary.[8]

o Control: Ensure the spill is contained within the fume hood. If outside a hood, remove all
ignition sources.[13][15]

o Protect: Don appropriate PPE, including a respirator if the spill is outside a fume hood.[7][13]

o Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand,
or earth. Do not use combustible materials like paper towels.[12][15]

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[12][15]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.
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e Report: Report the incident to the laboratory supervisor and institutional safety office.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Exposure Route

First Aid Protocol

Source(s)

Eye Contact

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, holding
eyelids open.[14][15] Remove
contact lenses if present and
easy to do.[9] Seek immediate

medical attention.

[BI[9][14][15]

Skin Contact

Immediately remove all
contaminated clothing.[8]
Wash the affected skin area
with plenty of soap and water
for at least 15 minutes.[14]
Seek medical attention if

irritation develops or persists.

[81114]

Inhalation

Move the person to fresh air.
[13][14] If breathing is difficult,
provide oxygen. If not
breathing, begin artificial
respiration. Seek immediate

medical attention.

[BI113][14]

Ingestion

Do NOT induce vomiting.[13]
Rinse the mouth with water.[8]

Never give anything by mouth

to an unconscious person. Call

a Poison Control Center or

physician immediately.

[Bl112][13]
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Logical Workflow: Emergency Response Decision Tree

Emergency Event Occurs

Type of Event?

Chemical Spill

'

Follow First Aid Protocol:
Remove from source, Flush affected area

v
Use appropriate extinguisher

Follow Spill Response Protocol: .
[Evacuate, Contain, Absorb, CollecD (B Chiemiesl, [Feetl, k)
Evacuate and call for help

Seek Immediate Medical Attention
(For Exposure or Injury)

Report Incident to Supervisor

and Safety Office

Click to download full resolution via product page

Caption: Emergency Response Decision Tree.

Waste Management and Disposal

All waste containing 1-Bromo-4-phenylbutan-2-one, including crude reaction mixtures,
contaminated absorbent materials, and empty containers, must be treated as hazardous waste.
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o Collection: Use separate, clearly labeled, and sealed containers for hazardous waste.

e Regulations: Disposal must be carried out in strict accordance with all local, state, and
federal regulations.[8] Entrust disposal to a licensed chemical destruction plant or waste
disposal company.[8][13]

» Prohibition: Do not discharge any amount of this chemical into sewer systems or the
environment.[13][16]

Conclusion

1-Bromo-4-phenylbutan-2-one is an indispensable reagent in modern organic synthesis, but
its utility is matched by its significant health hazards. The risks of serious eye damage, skin and
respiratory irritation, and acute toxicity are manageable only through a disciplined and informed
approach to safety. By integrating robust engineering controls, task-appropriate personal
protective equipment, and strict adherence to established handling and emergency protocols,
researchers can safely harness the synthetic power of this compound. A foundational
understanding of why these precautions are necessary is the cornerstone of a safe and
successful research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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